Cas no 2138420-49-0 (Sodium 3-(propan-2-yl)benzene-1-sulfinate)

• Product Name: Sodium 3-(propan-2-yl)benzene-1-sulfinate
• CAS No: 2138420-49-0
• MF: C₉H₁₁NaO₂S
• MW: 206.23721241951
• CID: 6279469
• PubChem ID: 23668102
• Update Time: 2025-05-21

Sodium 3-(propan-2-yl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(propan-2-yl)benzene-1-sulfinate
• EN300-723320
• SCHEMBL2063718
• 2138420-49-0
• Sodium 3-(propan-2-yl)benzene-1-sulfinate

• Inchi： 1S/C9H12O2S.Na/c1-7(2)8-4-3-5-9(6-8)12(10)11;/h3-7H,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： RCERQSSDRSVXEO-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)C(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 206.03774504g/mol
• Monoisotopic Mass: 206.03774504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Sodium 3-(propan-2-yl)benzene-1-sulfinate

Sodium 3-(propan-2-yl)benzene-1-sulfinate (CAS No. 2138420-49-0): A Comprehensive Overview

Sodium 3-(propan-2-yl)benzene-1-sulfinate, also known by its CAS number 2138420-49-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a sodium salt of 3-(propan-2-yl)benzenesulfonic acid, which is characterized by its aromatic ring structure and the presence of an isopropyl group at the meta position relative to the sulfonic acid group. The molecule's structure endows it with distinctive chemical and physical properties, making it a subject of interest in various fields, including pharmaceuticals, materials science, and environmental chemistry.

Recent studies have highlighted the importance of understanding the synthesis and characterization of sodium 3-(propan-2-yl)benzene-1-sulfinate. Researchers have explored various synthetic routes to optimize its production, focusing on improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated that the compound can be synthesized via a two-step process involving sulfonation of isopropylbenzene followed by neutralization with sodium hydroxide. This method not only enhances the efficiency of the synthesis but also ensures the stability of the final product.

The physical properties of sodium 3-(propan-2-yl)benzene-1-sulfinate are equally intriguing. It exists as a white crystalline powder with a melting point of approximately 155°C. Its solubility in water is relatively high, making it suitable for applications that require aqueous solutions. The compound's stability under various conditions has also been extensively studied, with findings indicating that it remains stable under neutral and mildly acidic conditions but decomposes under strong alkaline conditions.

One of the most promising applications of sodium 3-(propan-2-yl)benzene-1-sulfinate lies in its use as an intermediate in pharmaceutical synthesis. Its sulfonic acid group can act as a bioisostere for other functional groups, enabling the creation of novel drug candidates with improved pharmacokinetic profiles. For example, researchers have utilized this compound as a building block for developing anti-inflammatory agents and antioxidants. The substitution pattern on the aromatic ring further enhances its versatility, allowing for fine-tuning of biological activity.

In addition to its pharmaceutical applications, sodium 3-(propan-2-yl)benzene-1-sulfinate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and as a ligand in coordination chemistry. Recent advancements in green chemistry have also explored the use of this compound as a biodegradable surfactant, offering an eco-friendly alternative to traditional surfactants.

The environmental impact of sodium 3-(propan-2-yL)benzene-sulfinate has been another area of focus for researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer choice for industrial applications. Furthermore, its biodegradability has been assessed under various environmental conditions, with results indicating that it undergoes rapid degradation under aerobic conditions.

From a manufacturing standpoint, the production scale-up of sodium 3-(propan-ZyL)benzene-sulfinate requires careful consideration of process parameters such as temperature, pressure, and reaction time. Optimization studies have demonstrated that maintaining controlled conditions during synthesis minimizes by-product formation and maximizes yield. Additionally, recycling strategies have been implemented to reduce waste and improve sustainability.

In conclusion, sodium 3-(propan-ZyL)benzene-sulfinate (CAS No. ZlZ84Z0-Z9-ZO) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure provides a foundation for innovative research and development efforts aimed at harnessing its potential fully. As advancements in synthetic methodologies and application studies continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial practices.